Cas no 350678-57-8 (Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-)

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- structure
350678-57-8 structure
Product Name:Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
CAS No:350678-57-8
MF:C11H15N
MW:161.243502855301
CID:1467667
Update Time:2024-08-23

Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)- Chemical and Physical Properties

Names and Identifiers

    • Isoquinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-, (1R)-
    • Inchi: 1S/C11H15N/c1-9-11-6-4-3-5-10(11)7-8-12(9)2/h3-6,9H,7-8H2,1-2H3/t9-/m1/s1
    • InChI Key: ANEGOXNGPXRGPY-SECBINFHSA-N
    • SMILES: [C@@H]1(C)C2=C(C=CC=C2)CCN1C

Computed Properties

  • Exact Mass: 161.12055

Experimental Properties

  • Density: 0.963±0.06 g/cm3(Predicted)
  • Boiling Point: 227.1±9.0 °C(Predicted)
  • PSA: 3.24
  • pka: 8.86±0.40(Predicted)
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